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Compound of Interest

Compound Name: AA-1

Cat. No.: B162668 Get Quote

A comprehensive search of scientific and technical literature reveals that the term "AA-1" is not

a unique identifier for a specific molecule, biological pathway, or drug. Instead, it is used as an

abbreviation or designation in numerous, unrelated contexts. This ambiguity makes it

impossible to generate a singular, in-depth technical guide on the "discovery and history of 'AA-
1'" as requested.

The search results indicate "AA-1" can refer to, among other things:

Pharmaceutical Excipients: Most notably, Noveon® AA-1, which is a brand name for

polycarbophil, a high-molecular-weight acrylic acid polymer used in controlled-release drug

delivery systems and as a gelling agent.[1][2]

Placeholders in Molecular Biology: In studies involving proteins and peptides, "AA-1" is

frequently used as a generic placeholder to denote the first amino acid in a sequence (e.g.,

"AA1→Alanine").[3][4]

Disease and Medical Conditions: "AA" is a common abbreviation for Aplastic Anemia, a rare

and serious blood disorder.[5] It is also used in genetic studies to denote a specific genotype

(e.g., the AA genotype).[6][7]

Chemical Compounds and Intermediates: The term has been used to refer to Acetic Acid

(AA) in computational chemistry studies, where "I•AA-1" designates a specific intermediate

complex.[8] It has also appeared as a designation for specific compounds in chemical

synthesis and analysis.[9][10]
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Industrial and Historical Designations: In industrial chemistry, "AA-1" has been used to label

an anti-agglomerant.[1] Historically, "AA-1" was the highest wartime priority designation

granted by the U.S. War Production Board, famously assigned to penicillin production during

World War II.[11]

Specific Biological Specimens: In botany, a specific triploid specimen of the invasive tree

Ailanthus altissima was labeled Aa-1 for study purposes.[12]

Given the diverse and unrelated nature of these topics, a technical guide that attempts to cover

"AA-1" would lack the focus and depth required by the target audience of researchers,

scientists, and drug development professionals. The core requirements of the request—such

as detailed experimental protocols, quantitative data tables, and signaling pathway diagrams—

are highly specific to a single, well-defined scientific subject.

To proceed, please provide a more specific name or context for the "AA-1" of interest. For

example:

Are you interested in the pharmaceutical polymer Noveon AA-1 (polycarbophil)?

Are you referring to a specific molecule or compound from a particular research paper?

Is "AA-1" an internal codename for a drug candidate or research project?

Once a specific subject is identified, a detailed and relevant technical guide can be developed

to meet the specified requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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